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Compound of Interest

Compound Name: Tetrafluorophthalic anhydride

Cat. No.: B1293522 Get Quote

This guide provides immediate, essential safety protocols and logistical plans for the handling

and disposal of Tetrafluorophthalic anhydride (CAS No: 652-12-0). The information is

intended for researchers, scientists, and drug development professionals to ensure safe

laboratory practices.

Hazard Identification and Quantitative Data
Tetrafluorophthalic anhydride is a chemical that requires careful handling due to its

hazardous properties. It can cause skin and serious eye irritation, and may lead to respiratory

irritation.[1] Some sources indicate it may cause an allergic skin reaction, allergy or asthma

symptoms, or breathing difficulties if inhaled. It is also suspected of causing cancer and may

cause damage to organs through prolonged or repeated exposure. The substance is moisture-

sensitive and should be stored in a dry, well-ventilated place under an inert gas.

Physical and Chemical Properties:
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Property Value Source

Molecular Formula C₈F₄O₃

Molecular Weight 220.08 g/mol [1]

Melting Point 94-96 °C

Appearance Off-white solid/powder [2][3]

Solubility in Water Reacts slowly [3]

Note: No occupational exposure limit values have been established for Tetrafluorophthalic
anhydride.[4]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to prevent exposure.
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Protection Type Specification Rationale

Eye Protection
Chemical safety goggles or a

face shield.[2]

Protects against dust particles

and potential splashes,

preventing serious eye

damage.

Hand Protection

Chemical-resistant gloves

(e.g., elbow-length PVC

gloves).[5]

Prevents skin contact, which

can cause irritation and allergic

reactions.[1] Gloves must be

inspected before use and

disposed of properly after.

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator (e.g., N95 or a

particulate filter respirator).[2]

[3]

Required when ventilation is

inadequate or if dust is

generated, to prevent

respiratory irritation and

potential allergic reactions.[1]

[2][4]

Body Protection

A lab coat or protective

clothing.[3] Trousers should be

worn outside of boots when

handling corrosive liquids.[5]

Protects against skin contact

and contamination of personal

clothing. Contaminated

clothing must be washed

before reuse.[6]

Step-by-Step Handling and Storage Procedures
Adherence to the following operational plan is crucial for minimizing risks.

3.1. Engineering Controls:

Always work in a well-ventilated area.

Use a chemical fume hood for all procedures involving Tetrafluorophthalic anhydride to

minimize inhalation exposure.[2][4]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[2][7]
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3.2. Handling Protocol:

Preparation: Before handling, read the Safety Data Sheet (SDS) thoroughly.[2] Ensure all

necessary PPE is available and in good condition.

Dispensing: Avoid the formation and accumulation of dust.[2][3] If appropriate, moisten the

powder first to prevent dusting.[3]

During Use: Avoid all personal contact, including inhalation.[5] Do not eat, drink, or smoke in

the handling area.[3]

Post-Handling: Wash hands and face thoroughly with soap and water after handling the

substance.[8] Apply preventive skin protection.

3.3. Storage Plan:

Store in original, tightly sealed containers in a cool, dry, and dark place.[4]

The storage area should be well-ventilated.

Store locked up or in an area accessible only to qualified and authorized personnel.[4]

The material is moisture-sensitive; handle and store under an inert gas.

Keep away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[2]

Emergency and First Aid Procedures
Immediate response is critical in the event of an exposure.
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Exposure Type First Aid Protocol

Inhalation

1. Move the individual to fresh air immediately.

[9] 2. If breathing is difficult, provide oxygen. If

not breathing, give artificial respiration.[2][6] 3.

Seek immediate medical attention.[4]

Skin Contact

1. Immediately remove all contaminated

clothing. 2. Flush the affected skin with plenty of

water for at least 15 minutes.[2][6][9] 3. If skin

irritation or a rash occurs, seek medical advice.

[6]

Eye Contact

1. Immediately flush the eyes with copious

amounts of water for at least 15 minutes,

holding the eyelids apart to ensure thorough

rinsing.[2][6][9] 2. Remove contact lenses if

present and easy to do so.[9] 3. Seek immediate

medical attention from an ophthalmologist.[4]

Ingestion

1. Do NOT induce vomiting.[3][7] 2. Rinse the

mouth with water.[3] 3. Have the victim drink

water (two glasses at most).[4] 4. Seek

immediate medical attention.[2][6]

Emergency Workflow Diagram
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Caption: Emergency response workflow for Tetrafluorophthalic anhydride exposure.

Spill, Leak, and Disposal Plans
Proper containment and disposal are necessary to prevent environmental contamination and

further exposure.

5.1. Spill Response:

Evacuate: Evacuate non-essential personnel from the spill area.[4]

Ventilate: Ensure the area is well-ventilated.

Protect: Wear the appropriate PPE as detailed in Section 2.

Contain: Prevent the spill from entering drains or waterways.[4] Cover drains if necessary.

Clean-up: Carefully sweep or scoop the spilled solid material into a suitable, labeled

container for disposal.[3] Avoid generating dust.[4]
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Decontaminate: Clean the affected area thoroughly.

5.2. Disposal Plan:

All waste material must be disposed of in accordance with federal, state, and local

environmental regulations.

Dispose of the chemical and its container at an approved waste disposal plant.[6]

Do not dispose of the material down the drain.

Handle uncleaned, empty containers in the same manner as the product itself. Contaminated

gloves and other disposable materials should be disposed of as hazardous waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1293522#personal-protective-equipment-for-
handling-tetrafluorophthalic-anhydride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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